N-(4-Ethoxybenzyl)-2-propanamine
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Overview
Description
N-(4-Ethoxybenzyl)-2-propanamine, also known as N-(4-ethoxybenzyl)propan-2-amine, is an amine derived from the aromatic ethoxybenzene. It is an important intermediate in the synthesis of many organic compounds, including pharmaceuticals, agrochemicals, and materials. It is also used as a starting material in the synthesis of other compounds and can be used as a building block in the synthesis of polymers. N-(4-ethoxybenzyl)propan-2-amine has a variety of applications in the fields of medicine, agriculture, and materials science.
Scientific Research Applications
I have conducted a search for the scientific research applications of “N-(4-Ethoxybenzyl)-2-propanamine”, but unfortunately, the available information does not provide a detailed breakdown into six or eight unique applications as you requested. The compound is mentioned as a versatile building block for the synthesis of various pharmaceuticals and organic compounds, and it is also used in proteomics research . However, specific applications in separate fields are not detailed in the search results.
Mechanism of Action
Target of Action
Similar compounds such as n-benzylated phenethylamines and n-benzyltryptamines have been known to interact with 5-ht2 receptors . These receptors play a crucial role in the central nervous system, influencing mood, anxiety, and consciousness .
Mode of Action
Benzene derivatives, which are structurally similar, undergo electrophilic aromatic substitution . In this process, the electrophile forms a sigma-bond to the benzene ring, generating a positively charged intermediate. This intermediate then loses a proton, yielding a substituted benzene ring .
Biochemical Pathways
It’s known that the biological activity of a compound depends on its participation in chemical conversions or biochemical pathways .
Result of Action
Similar compounds such as n-benzyltryptamines have been found to exhibit psychedelic activity due to their interaction with 5-ht2 receptors .
Action Environment
It’s known that the biological activity of a compound can be influenced by factors such as species, sex, age, dose, and the participation in metabolic processes and pathways .
properties
IUPAC Name |
N-[(4-ethoxyphenyl)methyl]propan-2-amine |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H19NO/c1-4-14-12-7-5-11(6-8-12)9-13-10(2)3/h5-8,10,13H,4,9H2,1-3H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZDLALHMIFXHJAP-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=CC=C(C=C1)CNC(C)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H19NO |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
193.28 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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